Cas no 2365242-43-7 (ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate)

Ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a chloro substituent at the 7-position and an ester group at the 5-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The chloro and ester functional groups enhance reactivity, facilitating further derivatization. Its high purity and stability under standard conditions make it suitable for research and industrial applications. The compound’s well-defined molecular framework supports precise modifications, aiding in the exploration of structure-activity relationships in drug discovery and material science.

ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate structure

2365242-43-7 structure

Product Name:ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate

CAS No:2365242-43-7

MF:C₁₀H₁₀ClN₃O₂

MW:239.658300876617

CID:5107967

PubChem ID:139330102

Update Time:2026-03-03

ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-chloro-2-methyl-, ethyl ester
- ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate
- ethyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate
- F93706
- 2365242-43-7
- SCHEMBL21177423
- MFCD32704071
- Inchi： 1S/C10H10ClN3O2/c1-3-16-10(15)7-5-8(11)14-9(12-7)4-6(2)13-14/h4-5H,3H2,1-2H3
- InChI Key： NGSVZUYCEZWBJZ-UHFFFAOYSA-N
- SMILES： C12=CC(C)=NN1C(Cl)=CC(C(OCC)=O)=N2

Computed Properties

Exact Mass: 239.0461543g/mol
Monoisotopic Mass: 239.0461543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 56.5Å²

ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0104-100MG	ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate	2365242-43-7	95%	100MG	￥ 1,075.00	2023-03-15
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0104-1G	ethyl 7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate	2365242-43-7	95%	1g	￥ 4,290.00	2023-03-15
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